3-(2-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C10H8N2O2S |
|---|---|
Molecular Weight |
220.25 g/mol |
IUPAC Name |
3-(2-methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid |
InChI |
InChI=1S/C10H8N2O2S/c1-6-4-2-3-5-7(6)8-11-9(10(13)14)15-12-8/h2-5H,1H3,(H,13,14) |
InChI Key |
HMBWBYJEULOFJR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1C2=NSC(=N2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Cyclization of Thiosemicarbazide with Aromatic Precursors
A well-established method to prepare 3-(2-methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid involves the cyclization of thiosemicarbazide derivatives with appropriately substituted aromatic nitriles or acid derivatives. The general synthetic sequence includes:
- Starting materials: 2-methylbenzonitrile or 2-methylbenzoyl derivatives.
- Key reagent: Thiosemicarbazide.
- Cyclization agent: Phosphorus oxychloride (POCl₃) or similar dehydrating agents.
- Reaction conditions: Heating under reflux in an inert solvent such as toluene or acetonitrile.
This method proceeds via the initial formation of a thiosemicarbazone intermediate, which undergoes intramolecular cyclization facilitated by the dehydrating agent to form the 1,2,4-thiadiazole ring with the carboxylic acid substituent at the 5-position.
Hydrolysis of Thiadiazole Esters
An alternative approach involves synthesizing the ethyl or methyl ester of 3-(2-methylphenyl)-1,2,4-thiadiazole-5-carboxylate, followed by hydrolysis under mild basic conditions (e.g., aqueous lithium hydroxide in methanol at room temperature) to yield the free carboxylic acid. This two-step process is advantageous for purification and scale-up.
Enzymatic Oxidative Dimerization via Vanadium-Dependent Haloperoxidases (VHPOs)
A cutting-edge biocatalytic method employs vanadium-dependent haloperoxidase enzymes to catalyze the oxidative dimerization of thioamides, enabling the synthesis of 1,2,4-thiadiazoles under mild and environmentally friendly conditions.
- Enzymes: Vanadium bromoperoxidases from marine organisms such as Curvularia inaequalis (CiVCPO) and Corallina pilulifera (CpVBPO).
- Substrates: Aromatic thioamides, including 2-methylthiobenzamide derivatives.
- Reaction conditions: Aqueous buffer (pH ~6.5), potassium bromide as halide source, hydrogen peroxide as oxidant, with acetonitrile as cosolvent.
- Yields: For ortho-substituted substrates like 2-methylthiobenzamide, yields range from 69% to 77%, with total turnover numbers (TTNs) around 2760 to 3080.
This method proceeds via enzyme-mediated S-bromination of the thioamide, followed by cyclization to form the thiadiazole ring. Molecular docking studies indicate that enzyme-substrate binding is critical, with specific residues facilitating substrate orientation and reaction efficiency.
| Substrate Position | Substituent | Enzyme Catalyst | Yield (%) | TTN |
|---|---|---|---|---|
| Ortho (2-position) | Methyl | CiVCPO | 69–77 | 2760–3080 |
This biocatalytic approach offers excellent chemoselectivity, mild reaction conditions, and the ability to recycle halide ions enzymatically, making it a promising green synthesis route.
Summary Table of Preparation Methods
| Methodology | Key Reagents/Conditions | Yield Range (%) | Advantages | Limitations |
|---|---|---|---|---|
| Classical Cyclization | Thiosemicarbazide, POCl₃, 2-methylbenzonitrile | Moderate to High | Well-established, scalable | Requires dehydrating agents, heating |
| Hydrolysis of Esters | Ethyl ester precursor, LiOH/MeOH | High | Mild conditions, purification ease | Requires prior ester synthesis |
| Electrochemical Oxidation | α-Oxothioamides, RVC anode, Pt cathode | 65–85 | Green, no harsh oxidants | Mostly symmetrical thiadiazoles |
| Enzymatic Oxidative Dimerization | VHPO enzymes, KBr, H₂O₂, aqueous buffer | 69–77 | Mild, selective, environmentally friendly | Enzyme availability, substrate scope |
Detailed Notes and Research Insights
- The classical method involving POCl₃-mediated cyclization remains the most direct and widely used for preparing 3-(2-methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid, especially at industrial scale.
- Electrochemical synthesis methods provide sustainable alternatives by avoiding hazardous oxidants and enabling fine control over reaction parameters, though adaptation to 2-methylphenyl substrates requires further optimization.
- Enzymatic haloperoxidase-catalyzed oxidative dimerization represents a breakthrough in green chemistry, offering high selectivity and operational simplicity, with promising yields for ortho-substituted derivatives such as 3-(2-methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid.
- Molecular docking and mechanistic studies reveal the importance of substrate-enzyme interactions, especially hydrogen bonding and hydrophobic contacts, which influence yields and selectivity in enzymatic methods.
- Hydrolysis of ethyl esters of 1,2,4-thiadiazole-5-carboxylates is a convenient step to obtain the free acid under mild conditions, preserving sensitive functional groups.
Chemical Reactions Analysis
Types of Reactions
3-(2-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).
Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring or the thiadiazole ring.
Common Reagents and Conditions
Oxidation: KMnO4 in acidic or basic medium.
Reduction: LiAlH4 in anhydrous ether.
Substitution: Halogenation using bromine (Br2) or chlorination using chlorine (Cl2) in the presence of a catalyst.
Major Products
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of alcohols or amines.
Substitution: Formation of halogenated derivatives.
Scientific Research Applications
3-(2-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid has diverse applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.
Industry: Utilized in the development of new materials and as a precursor in the synthesis of dyes and pigments.
Mechanism of Action
The mechanism of action of 3-(2-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and context.
Comparison with Similar Compounds
The structural and functional attributes of 3-(2-methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid can be compared to analogs with variations in the heterocyclic core, substituent groups, or functional moieties. Below is a detailed analysis:
Heterocyclic Core Modifications
Key Findings :
- Thiadiazoles generally exhibit higher thermal stability and corrosion inhibition efficiency compared to oxadiazoles due to sulfur's polarizability .
- Oxadiazoles may have better solubility in polar solvents, whereas thiadiazoles are more lipophilic, favoring membrane penetration in drug design .
Substituent Variations
Key Findings :
- Fluorophenyl derivatives show higher metabolic stability due to fluorine's resistance to oxidation .
- Ortho-substituted methyl groups (as in the target compound) may improve adsorption on metal surfaces in corrosion inhibition by creating steric barriers .
Functional Group Modifications
Key Findings :
- Ester derivatives are often used as prodrugs to improve bioavailability, while free carboxylic acids are more reactive in ionic interactions .
- Propanoic acid derivatives may exhibit longer biological half-lives due to reduced renal clearance .
Key Findings :
Biological Activity
3-(2-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid is a heterocyclic compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article delves into its biological properties, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound is characterized by a thiadiazole ring and a carboxylic acid functional group, with a molecular formula of C10H10N2O2S and a molecular weight of approximately 220.25 g/mol. The presence of the 2-methylphenyl substituent significantly influences its chemical reactivity and biological activities.
The biological activity of 3-(2-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid is primarily attributed to its ability to interact with specific enzymes or receptors. This interaction can modulate various biochemical pathways associated with disease processes. For instance, it may inhibit certain enzymes involved in metabolic pathways, leading to therapeutic effects against various diseases such as cancer and bacterial infections.
Antimicrobial Activity
Research indicates that 3-(2-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid exhibits promising antimicrobial properties. It has been studied for its effectiveness against various bacterial strains, including resistant strains of Mycobacterium tuberculosis (Mtb) and other pathogens. The compound's specific mechanism against these pathogens may involve disruption of cellular processes or inhibition of essential enzymes .
Anticancer Properties
The anticancer potential of this compound has been evaluated in several studies. For example, derivatives of thiadiazole have demonstrated significant anti-proliferative effects on cancer cell lines such as LoVo (colon cancer) and MCF-7 (breast cancer). In one study, certain derivatives exhibited IC50 values as low as 2.44 µM against LoVo cells after 48 hours of incubation . The compound's ability to induce apoptosis and affect cell cycle phases further underscores its potential as an anticancer agent .
Comparative Analysis with Related Compounds
A comparative analysis with structurally similar compounds highlights the unique properties of 3-(2-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid. Below is a summary table showcasing some related compounds:
| Compound Name | Structure | Unique Features |
|---|---|---|
| 3-(4-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid | Structure | Different methyl group position affects reactivity. |
| 3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid | Structure | Chlorine substituent may enhance biological activity. |
| 3-(3-Methylphenyl)-1,2,4-oxadiazole-5-carboxylic acid | Structure | Oxadiazole ring imparts different chemical properties. |
Case Studies and Research Findings
Recent studies have provided valuable insights into the biological activity of this compound:
- Anticancer Evaluation : A study published in the International Journal of Molecular Sciences reported that compounds derived from thiadiazoles exhibited strong anti-proliferative effects on cancer cell lines with varying selectivity towards different types of cells .
- Antimicrobial Efficacy : In vitro studies demonstrated that 3-(2-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid showed significant activity against resistant strains of Mtb, indicating its potential role in treating tuberculosis .
- Mechanistic Insights : Molecular docking studies suggest that this compound can inhibit key enzymes involved in cell cycle regulation and transcriptional activity linked to cancer progression .
Q & A
Q. What are the optimal synthetic routes for 3-(2-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid, and how do reaction conditions influence yield?
Methodological Answer: Synthesis typically involves cyclization of thiosemicarbazide derivatives with carboxylic acid precursors under acidic conditions. For example, refluxing with acetic acid and sodium acetate is a common method for analogous thiadiazole derivatives . Yield optimization requires careful control of stoichiometry, temperature (e.g., 80–100°C), and catalyst selection (e.g., acetic acid as both solvent and catalyst). Impurities from incomplete cyclization can be minimized via recrystallization from DMF/acetic acid mixtures .
Q. Which spectroscopic and chromatographic techniques are most reliable for characterizing this compound?
Methodological Answer: Nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) is critical for verifying the thiadiazole ring structure and methylphenyl substitution pattern. High-resolution mass spectrometry (HRMS) confirms molecular weight, while FT-IR identifies carboxylic acid and C=S/C=N functional groups. Purity assessment via HPLC (C18 column, acetonitrile/water gradient) is recommended to resolve peaks from hydrolyzed byproducts .
Q. What are the solubility and stability profiles of this compound under standard laboratory conditions?
Methodological Answer: The compound is sparingly soluble in polar solvents like water but dissolves in DMSO or DMF. Stability tests indicate degradation under prolonged exposure to light or strong oxidizing agents. Storage at 2–8°C in airtight, moisture-free containers is advised to prevent hydrolysis of the thiadiazole ring .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported bioactivity data for thiadiazole derivatives?
Methodological Answer: Discrepancies in bioactivity (e.g., antimicrobial vs. no activity) may arise from differences in bacterial strains, assay protocols, or compound purity. Standardize testing using CLSI guidelines, validate purity via HPLC (>95%), and employ structure-activity relationship (SAR) studies to isolate the effects of the methylphenyl and carboxylic acid groups .
Q. What computational strategies are effective for predicting interactions of this compound with biological targets?
Methodological Answer: Molecular docking (AutoDock Vina or Schrödinger Suite) with homology-modeled enzymes (e.g., bacterial dihydrofolate reductase) can predict binding affinities. Validate results with molecular dynamics simulations (GROMACS) to assess stability of ligand-protein complexes. Focus on hydrogen bonding with the carboxylic acid group and hydrophobic interactions with the methylphenyl moiety .
Q. How does the electron-withdrawing carboxylic acid group influence the reactivity of the thiadiazole core?
Methodological Answer: The carboxylic acid group enhances electrophilicity at the C5 position, facilitating nucleophilic substitution reactions. Density functional theory (DFT) calculations (B3LYP/6-31G* level) reveal decreased electron density at C5 compared to non-carboxylic analogs. Experimental verification via reactions with amines or thiols is recommended .
Q. What are the challenges in scaling up synthesis while maintaining enantiomeric purity?
Methodological Answer: Racemization at the carboxylic acid group can occur during high-temperature reactions. Use chiral catalysts (e.g., L-proline derivatives) or low-temperature crystallization to preserve stereochemistry. Monitor enantiomeric excess via chiral HPLC (Chiralpak AD-H column) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
